Cas no 70991-08-1 (Benzenamine, 4-(2-pyridinylthio)-)

Benzenamine, 4-(2-pyridinylthio)- structure
70991-08-1 structure
Product Name:Benzenamine, 4-(2-pyridinylthio)-
CAS No:70991-08-1
MF:C11H10N2S
MW:202.275500774384
CID:546288
PubChem ID:18971660
Update Time:2025-04-19

Benzenamine, 4-(2-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-pyridinylthio)-
    • 4-pyridin-2-ylsulfanylaniline
    • 2-(4-aminophenylthio)pyridine
    • 4-(2-pyridinylthio)benzenamine
    • 4-[(Pyridin-2-yl)sulfanyl]aniline
    • 4-(pyridine-2-ylthio) aniline
    • DTXSID60597002
    • 4-(pyridin-2-ylsulfanyl)phenylamine
    • 4-(2-Pyridinylthio)aniline
    • RZQCPVGWFDJQMU-UHFFFAOYSA-N
    • SCHEMBL177742
    • AKOS000215172
    • 4-(2-pyridinylsulfanyl) aniline
    • 70991-08-1
    • Inchi: 1S/C11H10N2S/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-8H,12H2
    • InChI Key: RZQCPVGWFDJQMU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 202.0566
  • Monoisotopic Mass: 202.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 38.91
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